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Compound of Interest

Compound Name:
Sucrose octasulfate (potassium

salt)

Cat. No.: B013897 Get Quote

A Technical Guide to the Molecular Structure and Properties of Sucrose Octasulfate Potassium

Salt

Abstract
Sucrose octasulfate potassium salt (SOS), a highly sulfonated disaccharide, is the key active

component of the gastrointestinal protectant sucralfate. Its complex molecular structure,

characterized by a high density of negative charges, dictates its unique physicochemical

properties and diverse biological activities. This technical guide provides an in-depth analysis of

the molecular structure, physicochemical properties, synthesis, and multifaceted mechanisms

of action of sucrose octasulfate potassium salt. It is intended for researchers, scientists, and

professionals in drug development seeking a comprehensive understanding of this compound's

role in therapeutic applications, from cytoprotection to its potential in regulating growth factor

signaling.

Molecular Structure and Physicochemical
Properties
Sucrose octasulfate potassium salt is a derivative of sucrose where all eight hydroxyl groups

are esterified to sulfate groups, with potassium ions serving as the counter-ions. This extensive

sulfation results in a polyanionic molecule with significant biological activity.
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The IUPAC name for this compound is octapotassium;[(2R,3R,4S,5R,6R)-2-

[(2S,3S,4R,5R)-3,4-disulfonatooxy-2,5-bis(sulfonatooxymethyl)oxolan-2-yl]oxy-3,5-

disulfonatooxy-6-(sulfonatooxymethyl)oxan-4-yl] sulfate.[1][2][3] Its structure confers a high

degree of water solubility and the ability to form viscous, adhesive gels in acidic environments.

[4][5]

Physicochemical Data
Quantitative data for sucrose octasulfate potassium salt are summarized in the table below for

ease of reference.

Property Value References

CAS Number 73264-44-5 [1][6][7]

Molecular Formula
C₁₂H₁₄K₈O₃₅S₈ (or

C₁₂H₁₄O₃₅S₈ • 8K)
[1][2][6][7][8]

Molecular Weight ~1287.5 g/mol [2][3][6][7]

Appearance
White to off-white crystalline

solid or powder
[1][9][10]

Solubility
Water: 10 mg/mL; Sparingly

soluble in water
[6][9]

Melting Point
>167°C with decomposition;

>230°C
[1][9][11]

Purity (Typical) ≥95% (HPLC) [6][12]

Synonyms SOS, Sucrosofate potassium [6]

Synthesis and Purification
The synthesis of sucrose octasulfate potassium salt is a multi-step process involving the

sulfation of sucrose followed by neutralization and purification. The reaction conditions are

critical for achieving a high degree of sulfation and ensuring product purity.

Synthesis Workflow
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The general workflow for the synthesis of sucrose octasulfate potassium salt involves

dissolution of the sucrose starting material, a controlled sulfation reaction, neutralization to form

the potassium salt, and a multi-stage purification process.
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A generalized workflow for the synthesis and purification of sucrose octasulfate potassium salt.

Detailed Experimental Protocol
The following protocol is based on established methods for the synthesis of sucrose octasulfate

salts.[13][14][15]

Dissolution: In a suitable reaction vessel, dissolve 5g of sucrose in 150mL of triethylamine

with stirring, and heat the mixture to 60°C until the sucrose is completely dissolved.[13][15]

Sulfation Reaction: To the sucrose solution, add 25.6g of a triethylamine-sulfur trioxide

complex.[13][15] Maintain the reaction temperature between 60-65°C for approximately three

hours with continuous stirring.[13] Alternative conditions, such as 40-50°C for five hours or

75-80°C for two hours, have also been reported.[13][15]

Neutralization and Precipitation: After the reaction is complete, cool the mixture. Slowly add

a 25% potassium hydroxide solution to adjust the pH to a range of 8-9.[13] This

neutralization step precipitates the crude potassium salt.

Initial Isolation: Cool the neutralized mixture to 0-5°C to maximize the precipitation of the

solid product.[13][15] Collect the precipitate by suction filtration.
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Purification by Recrystallization: a. Transfer the collected filter cake to a beaker and add

30mL of purified water. b. Warm the suspension to 30-35°C and stir for approximately 20

minutes to dissolve the product.[13][15] c. Cool the solution again to 0-5°C to induce the

crystallization of the purified powder. d. This recrystallization process should be repeated

multiple times (typically 2-3 cycles) until the resulting product is a white, pure solid.[15]

Final Drying: After the final filtration, dry the purified white powder under a vacuum to yield

the final sucrose octasulfate potassium salt.[13]

Mechanism of Action and Biological Interactions
The biological effects of sucrose octasulfate potassium salt are largely attributed to its

polyanionic nature. It is the active moiety in the drug sucralfate, which is an aluminum

hydroxide complex of sucrose octasulfate.

Cytoprotective and Anti-ulcer Activity
In the acidic environment of the stomach (pH < 4), sucralfate undergoes cross-linking and

polymerization to form a viscous, sticky gel.[5] This gel exhibits the following protective actions:

Physical Barrier Formation: It preferentially binds to the positively charged proteins present

in the exudate of ulcer craters, forming an adherent, protective barrier.[4][16] This barrier

shields the ulcerated tissue from the damaging effects of gastric acid, pepsin, and bile salts.

[4][16][17][18]

Pepsin Inhibition: It directly adsorbs pepsin, reducing its proteolytic activity at the ulcer site.

[16][17]

Stimulation of Mucosal Defenses: It has been shown to stimulate the local production of

prostaglandins, bicarbonate, and mucus, all of which are key components of the gastric

mucosal defense system.[4][17]

Interaction with Fibroblast Growth Factors (FGF)
Sucrose octasulfate acts as a molecular mimic for heparin and heparan sulfate, which are

natural cofactors for fibroblast growth factors (FGFs).
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Binding and Stabilization: SOS binds directly to FGFs, such as acidic FGF (aFGF/FGF-1)

and basic FGF (bFGF/FGF-2), stabilizing them against thermal and acid-induced

degradation.[19]

Receptor Dimerization: This binding facilitates the dimerization of FGF receptors (FGFRs),

which is a critical step for the activation of downstream signaling pathways that promote cell

proliferation and angiogenesis.[20][21][22]

Inhibition of Tumor Growth: Paradoxically, by binding to FGF-2, SOS can also prevent it from

interacting with its receptors on endothelial cells.[6][23] This sequestration of growth factors

can inhibit tumor growth and angiogenesis, an effect observed in mouse melanoma and lung

carcinoma models.[6][23]
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Logical relationship of SOS inhibiting FGF-2 signaling by sequestration.

Stimulation of Gastric Somatostatin Release
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Beyond its direct barrier effects, sucrose octasulfate can modulate gastric acid secretion

through a paracrine signaling pathway involving somatostatin.

Studies have shown that SOS directly stimulates somatostatin-like immunoreactivity (SLI)

release from gastric D-cells.[24] Somatostatin, in turn, acts on adjacent parietal cells to inhibit

acid secretion.[25] This represents an additional mechanism by which sucralfate can contribute

to the healing of peptic ulcers.[24]
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Signaling pathway for SOS-stimulated inhibition of gastric acid secretion.

Applications in Research and Drug Development
Sucrose octasulfate potassium salt is a valuable tool in biomedical research and

pharmaceutical applications:

Reference Standard: It serves as an analytical reference standard for the drug Sucralfate.[7]

[8]

Heparin Surrogate: Due to its ability to bind to the same proteins as heparin, it is often used

as a research tool to study the biological effects of heparin-binding growth factors and other

proteins, such as thrombin.[6]

Enzyme Inhibition Studies: Its polyanionic structure makes it an effective inhibitor of certain

enzymes, providing a model for studying enzyme-inhibitor interactions.[6]

Wound Healing Research: Its role in stabilizing and modulating FGF activity makes it a

compound of interest for developing therapies related to tissue repair and wound healing.[17]

[26]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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